2-Chloro-1-((S)-2-dimethylaminomethyl-pyrrolidin-1-yl)-ethanone

Specification

• Molecular Formula: C9H17ClN2O
• Molecular Weight: 204.70 g/mol
• IUPAC Name: 2-chloro-1-[(2S)-2-[(dimethylamino)methyl]pyrrolidin-1-yl]ethanone
• Standard InChI: InChI=1S/C9H17ClN2O/c1-11(2)7-8-4-3-5-12(8)9(13)6-10/h8H,3-7H2,1-2H3/t8-/m0/s1
• Standard InChI Key: LAGKQYGMCGMPSS-QMMMGPOBSA-N
• Isomeric SMILES: CN(C)C[C@@H]1CCCN1C(=O)CCl
• SMILES: CN(C)CC1CCCN1C(=O)CCl
• Canonical SMILES: CN(C)CC1CCCN1C(=O)CCl

Introduction

2-Chloro-1-((S)-2-dimethylaminomethyl-pyrrolidin-1-yl)-ethanone, with the CAS number 1354020-21-5, is a complex organic compound featuring a pyrrolidine ring and a chloroacetyl group. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure and potential biological activity.

Synthesis and Preparation

The synthesis of 2-Chloro-1-((S)-2-dimethylaminomethyl-pyrrolidin-1-yl)-ethanone typically involves the reaction of a pyrrolidine derivative with chloroacetyl chloride. The specific conditions and reagents used can vary depending on the desired yield and purity.

Synthesis Steps:

• Starting Materials: (S)-2-Dimethylaminomethyl-pyrrolidine and chloroacetyl chloride.

• Reaction Conditions: The reaction is typically carried out in a solvent like dichloromethane or acetonitrile, with a base such as triethylamine to neutralize the hydrochloric acid formed.

• Purification: The product can be purified using chromatography techniques.

Biological Activity and Applications

While specific biological activity data for 2-Chloro-1-((S)-2-dimethylaminomethyl-pyrrolidin-1-yl)-ethanone is limited, compounds with similar structures are often investigated for their potential in pharmaceutical applications, including neurological and cardiovascular diseases.

Potential Applications:

• Pharmaceutical Research: Investigated for potential neurological effects.

• Chemical Synthesis: Used as an intermediate in the synthesis of more complex molecules.

Safety and Handling

Handling of this compound requires standard laboratory precautions, including the use of gloves, goggles, and working in a well-ventilated area. It is essential to follow proper disposal procedures for chemical waste.

Safety Precautions:

• Protective Gear: Gloves, goggles.

• Ventilation: Work in a well-ventilated area.

• Disposal: Follow local regulations for chemical waste disposal.